N-(2-fluorophenyl)-2-(3-(4-methylbenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[3-[(4-methylphenyl)methyl]-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H19FN4O3/c1-15-8-10-16(11-9-15)13-28-22(30)21-19(7-4-12-25-21)27(23(28)31)14-20(29)26-18-6-3-2-5-17(18)24/h2-12H,13-14H2,1H3,(H,26,29)
• InChI Key: XTDTUXFUSYEBOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(C=CC=N3)N(C2=O)CC(=O)NC4=CC=CC=C4F
• Molecular Formula: C23H19FN4O3
• Molecular Weight: 418.4 g/mol

Description

N-(2-fluorophenyl)-2-(3-(4-methylbenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H19FN4O3 and its molecular weight is 418.428. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-2-(3-(4-methylbenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-2-(3-(4-methylbenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and PET Imaging

One significant application of related compounds is in the field of radiosynthesis for imaging purposes. For instance, [18F]PBR111, a derivative of this chemical class, has been used as a selective radioligand for imaging the translocator protein (18 kDa) with positron emission tomography (PET) (Dollé et al., 2008). This application is crucial in neuroimaging and could potentially be relevant for compounds with a similar chemical structure.

Antitumor Activities

Another area of application is in antitumor activities. Compounds structurally similar to N-(2-fluorophenyl)-2-(3-(4-methylbenzyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide have shown potential in this regard. For instance, certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have demonstrated appreciable cancer cell growth inhibition in various cancer cell lines (Al-Sanea et al., 2020).

Synthesis and Herbicidal Activity

There is also evidence of herbicidal activity in compounds with similar structures. For example, certain N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides have shown effective herbicidal activities against dicotyledonous weeds (Wu et al., 2011).

Anti-Inflammatory and Analgesic Activities

Additionally, similar compounds have been synthesized and tested for anti-inflammatory and analgesic activities. For instance, a series of (indol-3-yl)alkylamides, related in structure, demonstrated promising analgesic properties, comparable to reference drugs like flupirtine and ibuprofen (Fouchard et al., 2001).